Cas no 112725-89-0 (3,5-Diamino-2-hydroxybenzoic acid)

• Product Name: 3,5-Diamino-2-hydroxybenzoic acid
• CAS No: 112725-89-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD09753462
• CID: 62942
• PubChem ID: 15788080
• Update Time: 2025-07-23

3,5-Diamino-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diamino-2-hydroxybenzoic acid
• 3,5-Diaminosalicylic acid
• Benzoic acid, 3,5-diamino-2-hydroxy-
• 3,5-diamino-2-hydroxy-benzoic acid
• Benzoic acid,3,5-diamino-2-hydroxy-
• AK113396
• (non-HCl)Mesalamine Impurity J
• HQURVGSRQBOZEX-UHFFFAOYSA-N
• BBL102606
• FCH870001
• STL556409
• 2213AA
• LS10764
• 3,5-bis(azanyl)-2-oxidanyl-benzoic acid
• AX8165696
• A
• J0W94NS4S3
• AB0070058
• AX81
• UNII-J0W94NS4S3
• 3,5-diamino-2-hydroxybenzoicacid
• zincphosphinate
• SCHEMBL2192034
• MESALAZINE IMPURITY J [EP IMPURITY]
• SY109216
• 3,5-Diaminosalicylic acid [EP]
• MFCD09753462
• DTXSID90578304
• DS-6261
• AMY23512
• 112725-89-0
• Mesalazine impurity J [EP]
• CS-W005520
• AKOS006329455
• FT-0658967
• A802638
• 3 pound not5-Diamino-2-hydroxybenzoic acid
• AC-7851
• 3,5-DIAMINOSALICYLIC ACID [EP IMPURITY]
• Mesalazine impurity J
• MESALAZINE IMPURITY J (EP IMPURITY)
• DTXCID50529074
• Benzoic acid, 3,5-diamino-2-hydroxy
• 3,5-DIAMINOSALICYLIC ACID (EP IMPURITY)

• MDL： MFCD09753462
• Inchi： 1S/C7H8N2O3/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,10H,8-9H2,(H,11,12)
• InChI Key： HQURVGSRQBOZEX-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(=O)O)N)N

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 0.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 455.8±45.0 °C at 760 mmHg
• Flash Point: 229.4±28.7 °C
• Refractive Index: 1.768
• PSA: 109.57000
• LogP: 1.41720
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,5-Diamino-2-hydroxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage temperature 2-8 ℃

Additional information on 3,5-Diamino-2-hydroxybenzoic acid

3,5-Diamino-2-hydroxybenzoic Acid (CAS No. 112725-89-0): A Comprehensive Guide to Its Properties and Applications

3,5-Diamino-2-hydroxybenzoic acid (CAS No. 112725-89-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This aromatic amino acid derivative features a unique molecular structure combining hydroxyl and amino functional groups, making it valuable for drug synthesis, fluorescence labeling, and bioconjugation. Researchers frequently search for "3,5-Diamino-2-hydroxybenzoic acid solubility" or "CAS 112725-89-0 synthesis method," reflecting its technical relevance in modern laboratories.

The compound's dual amino groups at positions 3 and 5, along with a carboxylic acid moiety, enable diverse chemical modifications. Recent studies highlight its role in developing targeted cancer therapies, aligning with the growing interest in "precision medicine small molecules." Its chelating properties also make it a candidate for metal ion sensors, addressing demands for environmental monitoring solutions. Users often inquire about "3,5-Diamino-2-hydroxybenzoic acid stability" and "compatible solvents," underscoring practical handling considerations.

From a synthetic perspective, 112725-89-0 serves as a precursor for heterocyclic compounds like benzoxazoles, which are pivotal in material science and optoelectronics. Industry trends show rising searches for "bio-based chemical intermediates" and "sustainable synthesis routes," areas where this compound's eco-friendly modification potential excels. Analytical techniques such as HPLC purity analysis and mass spectrometry characterization are commonly associated with its quality control protocols.

In biomedical applications, the compound's fluorescence quenching behavior is exploited in DNA detection assays, resonating with the surge in "molecular diagnostic tools" queries. Its low toxicity profile (as per OECD guidelines) further supports its use in biocompatible formulations. Laboratories frequently investigate "3,5-Diamino-2-hydroxybenzoic acid derivatives" for antioxidant activity, linking to popular health-focused research topics.

Storage recommendations emphasize protection from light sensitivity and moisture, with optimal preservation at 2-8°C. These details respond to frequent searches about "chemical storage best practices." As regulatory standards evolve, compliance with REACH and USP/EP grade specifications remains critical for global suppliers, a point often highlighted in procurement-related queries.

Emerging applications include its incorporation into nanoparticle coatings for drug delivery systems, reflecting the nanotechnology boom. The compound's pH-dependent solubility (soluble in alkaline conditions) is another hot topic, particularly for formulators optimizing aqueous formulations. With patents increasingly citing 112725-89-0 in biodegradable polymer designs, its industrial footprint continues to expand sustainably.